6-Azidohexanoyl-Val-Cit-PAB-PNP
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Azidohexanoyl-Val-Cit-PAB-PNP is a click chemistry reagent . It is used in the synthesis of antibody-drug conjugates (ADCs), which are a class of therapeutic agents . The chemical name for this compound is 6-azidohexanoyl-valyl-citrullyl-(4-aminobenzyl)-(4-nitrophenyl)-carbonate .
Molecular Structure Analysis
The molecular formula of 6-Azidohexanoyl-Val-Cit-PAB-PNP is C24H38N8O5 . The molecular weight is 518.61 g/mol . The SMILES representation of the molecule is OCC(C=C1)=CC=C1NC(C@H=O)NC(C@HC)NC(CCCCCN=[N+]=[N-])=O)=O .Scientific Research Applications
6-Azidohexanoyl-Val-Cit-PAB-PNP: A Comprehensive Analysis
Click Chemistry Reagent: 6-Azidohexanoyl-Val-Cit-PAB-PNP is primarily known as a click chemistry reagent. This means it can be used in bioconjugation processes where two components are joined together using a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This application is crucial in the synthesis of complex biomolecules for research purposes .
Antibody Drug Conjugates (ADCs): This compound has potential applications in the development of ADCs. ADCs are a class of targeted therapy drugs that combine monoclonal antibodies specific to certain cell surface antigens with highly potent anti-cancer agents . The linker technology, such as that provided by 6-Azidohexanoyl-Val-Cit-PAB-PNP, is critical for the stability and tolerability of these drugs in vivo.
Cancer Therapy: In cancer therapy, 6-Azidohexanoyl-Val-Cit-PAB-PNP could be used for drug delivery systems. For example, it can be attached to lectin carriers to deliver drugs specifically to tumor cells, which may improve the efficacy and safety of cancer treatments .
Enzymatic Assays: The compound’s functional groups suggest it could be used in enzymatic assays. These assays are essential for studying enzyme kinetics and functions, which can lead to the development of new drugs and therapies .
Imaging: Its unique structure indicates potential use in imaging applications. Imaging agents linked with compounds like 6-Azidohexanoyl-Val-Cit-PAB-PNP can be designed for better visualization of biological processes .
Drug Synthesis: The compound’s structure and reactivity make it suitable for synthesizing new drugs with specific properties for various therapeutic applications .
Safety And Hazards
properties
IUPAC Name |
[4-[[(2S)-2-[[(2S)-2-(6-azidohexanoylamino)-3-methylbutanoyl]amino]-5-(carbamoylamino)pentanoyl]amino]phenyl]methyl (4-nitrophenyl) carbonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H41N9O9/c1-20(2)27(38-26(41)8-4-3-5-18-35-39-33)29(43)37-25(7-6-17-34-30(32)44)28(42)36-22-11-9-21(10-12-22)19-48-31(45)49-24-15-13-23(14-16-24)40(46)47/h9-16,20,25,27H,3-8,17-19H2,1-2H3,(H,36,42)(H,37,43)(H,38,41)(H3,32,34,44)/t25-,27-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMDFMOLSVRETCO-BDYUSTAISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)NC(CCCNC(=O)N)C(=O)NC1=CC=C(C=C1)COC(=O)OC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CCCCCN=[N+]=[N-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C(=O)N[C@@H](CCCNC(=O)N)C(=O)NC1=CC=C(C=C1)COC(=O)OC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CCCCCN=[N+]=[N-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H41N9O9 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
683.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Azidohexanoyl-Val-Cit-PAB |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.